Cas no 1167055-51-7 (7-fluoro-4-(trifluoromethyl)-1H-Indole)

• Product Name: 7-fluoro-4-(trifluoromethyl)-1H-Indole
• CAS No: 1167055-51-7
• MF: C₉H₅F₄N
• MW: 203.13631606102
• CID: 1100288
• PubChem ID: 53399612
• Update Time: 2025-07-19

7-fluoro-4-(trifluoromethyl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-4-(trifluoromethyl)-1H-Indole
• 7-fluoro-4-oxo-3H-pyrido[4,3-d]pyrimidine
• 7-fluoro-4-trifluoromethyl-1H-indole
• 7-Fluoropyrido[4,3-d]pyrimidin-4-ol
• AK134676
• C7H4FN3O
• c8-6-1-5-4(2-9-6)7(12)11-3-10-5
• CTK0A8066
• h1-3H,(H,10,11,12)
• KB-249852
• LWRUMQJSJBZUCC-UHFFFAOYSA-
• Pyrido[4,3-d]pyrimidin-4(1H)-one, 7-fluoro-
• SureCN6836452
• SureCN8564342
• EN300-166489
• SB15231
• 1167055-51-7
• SCHEMBL6871428
• Z1269168243
• 1H-Indole, 7-fluoro-4-(trifluoroMethyl)-
• AKOS023809682
• CS-0304072

• Inchi： 1S/C9H5F4N/c10-7-2-1-6(9(11,12)13)5-3-4-14-8(5)7/h1-4,14H
• InChI Key： OYBWBUBLJSOWLX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C2C=CNC=21

Computed Properties

• Exact Mass: 203.03581181g/mol
• Monoisotopic Mass: 203.03581181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 15.8Ų

Additional information on 7-fluoro-4-(trifluoromethyl)-1H-Indole

7-Fluoro-4-(Trifluoromethyl)-1H-Indole: A Promising Compound in Medicinal Chemistry

7-Fluoro-4-(trifluoromethyl)-1H-indole (CAS No. 1167055-51-7) is a versatile and highly studied compound in the field of medicinal chemistry. This compound, characterized by its unique fluorinated and trifluoromethylated indole core, has garnered significant attention due to its potential applications in drug discovery and development. The combination of the fluorine atom and the trifluoromethyl group imparts unique chemical and biological properties, making it an attractive scaffold for the design of novel therapeutic agents.

The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in natural products and bioactive molecules. The introduction of fluorine atoms and trifluoromethyl groups can significantly alter the physicochemical properties of the molecule, such as lipophilicity, metabolic stability, and binding affinity to biological targets. These modifications can enhance the pharmacological profile of the compound, leading to improved drug-like properties.

Recent studies have highlighted the potential of 7-fluoro-4-(trifluoromethyl)-1H-indole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent activity against cancer cells. Specifically, these derivatives have shown selective cytotoxicity towards certain cancer cell lines, suggesting their potential as targeted cancer therapeutics. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

In addition to its anticancer properties, 7-fluoro-4-(trifluoromethyl)-1H-indole has also been explored for its potential as an anti-inflammatory agent. Studies have shown that certain derivatives can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in various inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The synthetic accessibility of 7-fluoro-4-(trifluoromethyl)-1H-indole has further contributed to its appeal in drug discovery efforts. Various synthetic routes have been developed to efficiently prepare this compound and its derivatives. One notable approach involves the sequential introduction of the fluorine atom and the trifluoromethyl group onto the indole core using modern synthetic methodologies. These methods not only improve yield and purity but also allow for the facile preparation of structurally diverse analogs for biological evaluation.

The pharmacokinetic properties of 7-fluoro-4-(trifluoromethyl)-1H-indole have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties, which are crucial for its therapeutic potential. For example, it has been found to have good oral bioavailability and a reasonable half-life in vivo, making it suitable for oral administration as a drug candidate.

In preclinical studies, 7-fluoro-4-(trifluoromethyl)-1H-indole has demonstrated promising safety profiles. Toxicity studies conducted in animal models have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. This favorable safety profile further supports its potential as a lead compound for further development.

The future prospects for 7-fluoro-4-(trifluoromethyl)-1H-indole are bright. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity for specific biological targets. Additionally, efforts are being made to develop prodrugs and other delivery systems to improve its pharmacokinetic properties and reduce potential side effects.

In conclusion, 7-fluoro-4-(trifluoromethyl)-1H-indole (CAS No. 1167055-51-7) represents a promising scaffold in medicinal chemistry with a wide range of potential applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further exploration in drug discovery and development. As research continues to advance our understanding of this compound, it is likely that new therapeutic opportunities will emerge, contributing to the advancement of medical science.